Cas no 1805578-02-2 (2-Bromo-3-fluoro-5-nitrophenylacetic acid)

• Product Name: 2-Bromo-3-fluoro-5-nitrophenylacetic acid
• CAS No: 1805578-02-2
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• CID: 4971925
• Update Time: 2025-08-03

2-Bromo-3-fluoro-5-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-5-nitrophenylacetic acid

• Inchi： 1S/C8H5BrFNO4/c9-8-4(2-7(12)13)1-5(11(14)15)3-6(8)10/h1,3H,2H2,(H,12,13)
• InChI Key： RGFPVLMIYBQQDK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1CC(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2
• Topological Polar Surface Area: 83.1

Additional information on 2-Bromo-3-fluoro-5-nitrophenylacetic acid

Comprehensive Overview of 2-Bromo-3-fluoro-5-nitrophenylacetic acid (CAS No. 1805578-02-2)

2-Bromo-3-fluoro-5-nitrophenylacetic acid (CAS No. 1805578-02-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated phenylacetic acid derivatives, which are widely recognized for their versatility in synthetic chemistry. The presence of bromo, fluoro, and nitro substituents on the phenyl ring makes it a valuable intermediate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, where its unique structural features can be leveraged for designing targeted therapies and advanced materials.

In recent years, the demand for halogenated aromatic compounds like 2-Bromo-3-fluoro-5-nitrophenylacetic acid has surged due to their role in cross-coupling reactions, a cornerstone of modern organic synthesis. The compound's electron-withdrawing groups enhance its reactivity, making it a preferred choice for Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are essential for developing next-generation pharmaceuticals and functional materials. As the scientific community continues to explore sustainable and efficient synthetic routes, CAS No. 1805578-02-2 stands out as a critical building block.

The compound's nitrophenylacetic acid moiety also contributes to its utility in proteomics and bioconjugation studies. Its ability to act as a linker or spacer in bioconjugate chemistry has opened new avenues for antibody-drug conjugates (ADCs) and diagnostic reagents. With the rising focus on precision medicine, researchers are investigating how 2-Bromo-3-fluoro-5-nitrophenylacetic acid can be integrated into targeted drug delivery systems. This aligns with the growing trend of personalized therapeutics, where compounds with multifunctional groups are in high demand.

From an industrial perspective, CAS No. 1805578-02-2 is synthesized through meticulous multi-step organic reactions, often involving halogenation and nitration processes. The compound's purity and stability are critical for its performance in downstream applications, prompting manufacturers to adopt advanced chromatographic techniques for quality control. Additionally, its solubility and thermal stability are key parameters evaluated during formulation development, especially for high-value chemical intermediates.

Environmental and regulatory considerations are also shaping the discourse around halogenated compounds. While 2-Bromo-3-fluoro-5-nitrophenylacetic acid is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles. The push for sustainable synthesis has led to innovations such as catalytic halogenation and solvent-free reactions, reducing the environmental footprint of producing such intermediates. This resonates with the broader industry shift toward eco-friendly manufacturing practices.

In summary, 2-Bromo-3-fluoro-5-nitrophenylacetic acid (CAS No. 1805578-02-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and reactivity make it a cornerstone in modern synthetic chemistry, while its potential in bioconjugation and drug delivery aligns with cutting-edge research trends. As the scientific and industrial communities continue to innovate, this compound will undoubtedly play a pivotal role in shaping the future of specialty chemicals.